![molecular formula C13H17ClFNO B1465364 (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanol CAS No. 1458457-42-5](/img/structure/B1465364.png)
(1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanol
Overview
Description
(1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanol, also known as CFPM, is a synthetic organic compound with a variety of applications in scientific research. CFPM is a versatile compound, with a wide range of applications in the fields of biochemistry, physiology, and pharmacology. It is a relatively new compound, first synthesized in the late 1990s, and has been used in a variety of laboratory experiments since then.
Scientific Research Applications
Drug Design and Synthesis
Piperidines are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Biological and Pharmacological Activity
Piperidine derivatives have shown a wide range of biological and pharmacological activities . They have been used in the discovery and biological evaluation of potential drugs .
Synthesis of Substituted Piperidines
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Piperidine derivatives are often used as substrates for these syntheses .
Antimalarial Activity
Some structurally simple synthetic 1, 4-disubstituted piperidines have shown high selectivity for resistant Plasmodium falciparum . This suggests that piperidine derivatives could be used in the development of new antimalarial drugs .
Synthesis of Spiropiperidines
Piperidine derivatives can be used in the synthesis of spiropiperidines . These compounds have interesting biological properties and are often used in medicinal chemistry .
Synthesis of Piperidinones
Piperidine derivatives can also be used in the synthesis of piperidinones . These compounds are often used as building blocks in organic synthesis .
Mechanism of Action
Target of Action
Piperidine derivatives have been found to interact with a variety of biological targets, including enzymes and receptors . For instance, some piperidine derivatives have been reported to inhibit anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .
Mode of Action
For example, they can inhibit the activity of enzymes or bind to receptors, altering their function .
Biochemical Pathways
For instance, some piperidine derivatives have been found to have antiplasmodial activity, suggesting they may interfere with the life cycle of the Plasmodium parasite .
Result of Action
For instance, some piperidine derivatives have been found to have antiplasmodial activity, suggesting they may inhibit the growth of the Plasmodium parasite .
properties
IUPAC Name |
[1-[(2-chloro-4-fluorophenyl)methyl]piperidin-3-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClFNO/c14-13-6-12(15)4-3-11(13)8-16-5-1-2-10(7-16)9-17/h3-4,6,10,17H,1-2,5,7-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFUFHGDBHXARJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=C(C=C(C=C2)F)Cl)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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